Cas no 2228047-60-5 (tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228047-60-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6422173
• PubChem ID: 165835566
• Update Time: 2025-05-20

tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2228047-60-5
• EN300-1881910

• Inchi： 1S/C14H26N2O2/c1-9(5-6-15)12-10-7-11(12)16(8-10)13(17)18-14(2,3)4/h9-12H,5-8,15H2,1-4H3/t9?,10-,11-,12?/m0/s1
• InChI Key： MBRNKGCYZVAVPS-YECOWLKZSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2C(C)CCN)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate

Professional Introduction to Compound with CAS No. 2228047-60-5 and Product Name: tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

The compound identified by the CAS number 2228047-60-5 and the product name tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known as azabicycloalkanes, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a tert-butyl group and a chiral center at the 1S,4R configuration enhances its specificity and reactivity, making it a valuable candidate for further investigation in drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds, particularly those incorporating azabicycloalkane scaffolds. These structures are favored for their ability to mimic natural products and exhibit a wide range of biological effects. The specific configuration of tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate makes it an intriguing molecule for studying its interactions with biological targets such as enzymes and receptors. The tert-butyl group not only provides steric hindrance but also influences the electronic properties of the molecule, which can be crucial for its pharmacological activity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Azabicycloalkanes have been shown to interact with various neurotransmitter systems, making them promising candidates for drugs targeting conditions such as epilepsy, depression, and anxiety. The (1S,4R) configuration is particularly noteworthy as it aligns with the stereochemical requirements of several key enzymes involved in neurotransmitter metabolism. Preliminary studies have suggested that this compound may modulate the activity of these enzymes, leading to therapeutic effects.

The role of (4-aminobutan-2-yl) side chain in this molecule is also critical for its biological function. Aminobutyl groups are frequently found in bioactive molecules due to their ability to form hydrogen bonds and participate in salt bridge interactions with biological targets. In this context, the 4-amino group can serve as a hydrogen bond acceptor or donor, enhancing the compound's binding affinity to its intended target. Additionally, the presence of this group can influence the solubility and metabolic stability of the molecule, factors that are essential for its clinical efficacy.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Using molecular modeling techniques, researchers have been able to predict how tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate might bind to various biological targets. These simulations have provided valuable insights into the compound's potential mechanism of action and have guided further optimization efforts. For instance, computational studies have highlighted the importance of the tert-butyl group in stabilizing interactions with certain enzymes, suggesting that maintaining this substituent may be crucial for therapeutic efficacy.

The synthesis of this compound presents an interesting challenge due to its complex three-membered azabicycloalkane core. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to achieve high yields and enantiomeric purity. However, recent developments in synthetic methodology have made it possible to construct such molecules more efficiently. Catalytic asymmetric reactions, in particular, have enabled the stereoselective construction of complex cyclic frameworks with high precision. These advancements have not only simplified the synthesis but also reduced costs, making it more feasible to produce larger quantities for research purposes.

As interest in chiral drugs continues to grow, compounds like tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate are becoming increasingly important for drug development pipelines. Chirality plays a critical role in determining a drug's biological activity and pharmacokinetic properties; thus, ensuring enantiomeric purity is essential for clinical success. The (1S,4R) configuration is particularly significant as it matches the natural stereochemistry observed in many bioactive molecules derived from terpenes or amino acids. This alignment suggests that this compound may exhibit favorable pharmacological profiles when developed further.

In conclusion,tert-butyl (1S,4R)-5-(4-aminobutan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities。 Its incorporation into drug discovery efforts could lead to novel treatments for various diseases，particularly those involving neurotransmitter systems。 With ongoing advancements in synthetic chemistry and computational biology，the future prospects for this compound are bright，and it may soon play a significant role in addressing unmet medical needs。 The continued investigation into its properties and potential applications will undoubtedly contribute valuable insights into medicinal chemistry and drug development。